![molecular formula C14H15NO2S B2635373 N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)cyclopropanecarboxamide CAS No. 1428364-98-0](/img/structure/B2635373.png)
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)cyclopropanecarboxamide, also known as FTC, is a small molecule inhibitor that has gained attention for its potential use in cancer therapy. FTC has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation.
Scientific Research Applications
Antimicrobial Activity
Compounds related to N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)cyclopropanecarboxamide have shown potential in antimicrobial applications. For instance, derivatives synthesized through the Gewald reaction demonstrated significant antimicrobial activity (Arora et al., 2013). Additionally, similar compounds with modifications were evaluated for their antibacterial and antifungal properties, and some showed promising results (Velupillai et al., 2015).
Anti-Leishmanial and Urease Inhibitory Properties
Certain derivatives of this compound exhibited anti-leishmanial activity and urease inhibitory potential. Zn(II) complexes supported by thiophenyl- and furyl-derived ligands were shown to be effective against Leishmania parasites and also inhibited urease, an enzyme significant in some bacterial infections (Nayab et al., 2022).
Applications in Organic Synthesis
These compounds have been utilized in various organic synthesis processes. They play a role in Camps cyclization, leading to the formation of quinolin-4(1H)-ones, a compound class with diverse applications (Mochalov et al., 2016). Also, they are used in [4+1] annulation reactions, crucial for synthesizing bioactive compounds and functional materials (He et al., 2020).
Crystal Packing and Supramolecular Architecture
Research into the crystal packing of compounds containing furan and thiophene rings, such as this compound, has shown that the substitution of heteroatoms affects the effectiveness of π-based interactions in these structures (Rahmani et al., 2016).
Synthesis of Spiro-lactams and Polysubstituted Pyrroles
The compounds were used in the synthesis of spiro-lactams and polysubstituted pyrroles, demonstrating their versatility in chemical synthesis (Peng et al., 2016).
properties
IUPAC Name |
N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c16-14(12-3-4-12)15(8-11-5-6-17-10-11)9-13-2-1-7-18-13/h1-2,5-7,10,12H,3-4,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXZBUZNIXLSWMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N(CC2=COC=C2)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.